3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-[(5-methyl-1H-pyrazol-1-yl)acetyl]piperidine

• IUPAC Name: 1-[3-[5-(imidazol-1-ylmethyl)-4-methyl-1,2,4-triazol-3-yl]piperidin-1-yl]-2-(5-methylpyrazol-1-yl)ethanone
• InChI: InChI=1S/C18H24N8O/c1-14-5-6-20-26(14)12-17(27)25-8-3-4-15(10-25)18-22-21-16(23(18)2)11-24-9-7-19-13-24/h5-7,9,13,15H,3-4,8,10-12H2,1-2H3
• InChI Key: ULZWYJCVHPYCEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=NN1CC(=O)N2CCCC(C2)C3=NN=C(N3C)CN4C=CN=C4
• Molecular Formula: C18H24N8O
• Molecular Weight: 368.4 g/mol

Description

This compound belongs to a class of chemicals that involve complex heterocyclic structures, often explored for their potential applications in medicinal chemistry and material science.

Synthesis Analysis

• Convenient Synthesis Methods : The synthesis involves arylation of azoles (e.g., pyrazoles, imidazoles, triazoles) with halogenated pyridines and subsequent reduction of the pyridine ring, as demonstrated by Shevchuk et al. (2012) (Shevchuk et al., 2012).
• Multi-step Synthesis Process : Another approach involves multi-step processes including reactions with various halogenated compounds and heterocyclic amines, as outlined in the work by Mohamed et al. (2011) (Mohamed et al., 2011).

Molecular Structure Analysis

• X-ray Crystallography and DFT Calculations : Shawish et al. (2021) conducted molecular structure investigations using X-ray crystallography combined with Hirshfeld and DFT calculations, revealing important insights into intermolecular interactions (Shawish et al., 2021).

Chemical Reactions and Properties

• Reactivity with Various Chemicals : Studies like those by Syed et al. (2013) explored the reactivity of similar compounds with other chemicals, often leading to the formation of derivatives with potential biological activity (Syed et al., 2013).

Physical Properties Analysis

• Solubility and Stability : Research by Baraldi et al. (2012) on similar compounds focused on solubility at different pH levels and stability, critical factors in determining the compound's suitability for various applications (Baraldi et al., 2012).

Chemical Properties Analysis

• Electronic Properties : Shawish et al. (2021) also examined the electronic properties of related compounds, providing insights into their chemical behavior (Shawish et al., 2021).

Future Directions

Imidazole and pyrazole derivatives have shown a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc., as reported in the literature. Therefore, these compounds continue to be of interest in the development of new drugs.